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Compound of Interest

Compound Name: 3-Amino-2-methylphenol

Cat. No.: B1266678

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the melting and boiling points of 3-Amino-
2-methylphenol, a key intermediate in the synthesis of various pharmaceuticals and specialty
chemicals. This document outlines its core physicochemical properties, detailed experimental
methodologies for their determination, and a proposed synthetic pathway.

Core Physicochemical Data

The accurate determination of melting and boiling points is fundamental for the characterization
and quality control of chemical compounds. The data for 3-Amino-2-methylphenol is
summarized below.

Property Value Source
Melting Point 129-130 °C
Boiling Point 221.8°C [1]

~229.26 °C (estimate)

Experimental Protocols
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The following sections detail standardized methodologies for the determination of the melting
and boiling points of aromatic compounds like 3-Amino-2-methylphenol.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range. The following
protocol is a general method for accurate melting point determination using a modern digital
apparatus.[2][3]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar digital instrument)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

o Sample Preparation: A small amount of the crystalline 3-Amino-2-methylphenol is finely
ground using a clean, dry mortar and pestle to ensure a uniform particle size.

o Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and gently tapped on a hard surface to pack the solid into
the sealed end. This process is repeated until a sample height of 2-3 mm is achieved.

« Initial Rapid Determination (Optional): If the approximate melting point is unknown, a rapid
heating rate (10-20 °C/minute) can be used to obtain a preliminary melting range.

o Accurate Determination: The melting point apparatus is pre-heated to a temperature
approximately 10-15 °C below the expected or preliminary melting point. The loaded capillary
tube is inserted into the sample holder.

e The sample is then heated at a slow, controlled rate of 1-2 °C per minute.
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o Data Recording: The temperature at which the first droplet of liquid appears is recorded as
the onset of melting. The temperature at which the entire sample has completely liquefied is
recorded as the completion of melting. The melting point is reported as this range. For pure
3-Amino-2-methylphenol, this range is expected to be narrow, within 1-2 °C.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid and the liquid changes into a vapor.

Apparatus:

e Small test tube or vial

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath or heating block)

Rubber band or wire for attaching the test tube to the thermometer

Procedure:

Sample Preparation: Approximately 0.5 mL of liquid 3-Amino-2-methylphenol is placed into
a small test tube.

o Acapillary tube, sealed at one end, is placed into the test tube with the open end submerged
in the liquid.

o Apparatus Assembly: The test tube is attached to a thermometer using a rubber band or
wire, ensuring the bottom of the test tube is level with the thermometer bulb.

e Heating: The assembly is suspended in a heating bath. The bath is heated gradually.

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. Heating is continued until a steady and rapid stream of bubbles is
observed.
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e The heating source is then removed, and the bath is allowed to cool slowly.

» Data Recording: The temperature at which the bubbling stops and the liquid just begins to
enter the capillary tube is recorded as the boiling point.

Proposed Synthetic Workflow

A common and effective method for the synthesis of aminophenols is the reduction of the
corresponding nitrophenol. The following diagram illustrates a logical workflow for the synthesis
of 3-Amino-2-methylphenol from its nitro precursor, 2-methyl-3-nitrophenol.

2-Methyl-3-nitrophenol

Reducing Agent (e.g., S/HCI or H2/Pd-C)
Solvent (e.g., Ethanol)

Work: Purifi

fork-up urification P,
(Neutralization, Extraction) (Crystallization or Chromatography) 3-Amino-2-methylpherol

Click to download full resolution via product page

Proposed synthesis of 3-Amino-2-methylphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1266678#3-amino-2-methylphenol-
melting-point-and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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